SJ-3366
SJ-3366
SJ3366 is a unique and highly potent nonnucleoside reverse transcriptase inhibitor of human immunodeficiency virus type 1 (HIV-1) and HIV-2.
Brand Name:
Vulcanchem
CAS No.:
195720-26-4
VCID:
VC0543269
InChI:
InChI=1S/C21H24N2O3/c1-4-17-18(19(24)16-10-13(2)9-14(3)11-16)23(21(26)22-20(17)25)12-15-7-5-6-8-15/h5-6,9-11,15H,4,7-8,12H2,1-3H3,(H,22,25,26)
SMILES:
CCC1=C(N(C(=O)NC1=O)CC2CC=CC2)C(=O)C3=CC(=CC(=C3)C)C
Molecular Formula:
C21H24N2O3
Molecular Weight:
352.4 g/mol
SJ-3366
CAS No.: 195720-26-4
Cat. No.: VC0543269
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | SJ3366 is a unique and highly potent nonnucleoside reverse transcriptase inhibitor of human immunodeficiency virus type 1 (HIV-1) and HIV-2. |
|---|---|
| CAS No. | 195720-26-4 |
| Molecular Formula | C21H24N2O3 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | 1-(cyclopent-3-en-1-ylmethyl)-6-(3,5-dimethylbenzoyl)-5-ethylpyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C21H24N2O3/c1-4-17-18(19(24)16-10-13(2)9-14(3)11-16)23(21(26)22-20(17)25)12-15-7-5-6-8-15/h5-6,9-11,15H,4,7-8,12H2,1-3H3,(H,22,25,26) |
| Standard InChI Key | BEMROAADXJFLBI-UHFFFAOYSA-N |
| SMILES | CCC1=C(N(C(=O)NC1=O)CC2CC=CC2)C(=O)C3=CC(=CC(=C3)C)C |
| Canonical SMILES | CCC1=C(N(C(=O)NC1=O)CC2CC=CC2)C(=O)C3=CC(=CC(=C3)C)C |
| Appearance | Solid powder |
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